2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid

• Molecular Formula: C18H21NO5
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 2-methyl-3-[(2,3,4-trimethoxyphenyl)methylamino]benzoic acid
• InChI: InChI=1S/C18H21NO5/c1-11-13(18(20)21)6-5-7-14(11)19-10-12-8-9-15(22-2)17(24-4)16(12)23-3/h5-9,19H,10H2,1-4H3,(H,20,21)
• InChI Key: KSIZIUVZVYXCBY-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1NCC2=C(C(=C(C=C2)OC)OC)OC)C(=O)O

Description

2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid, also known as MTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTB is a synthetic compound that belongs to the class of benzoic acid derivatives.

Scientific Research Applications

2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and biochemistry. In medicinal chemistry, 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid has been shown to exhibit anti-inflammatory and anti-cancer properties. In material science, 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid has been used as a building block for the synthesis of various functional materials. In biochemistry, 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid has been used as a probe to study protein-ligand interactions.

Mechanism of Action

The exact mechanism of action of 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid is not fully understood. However, it is believed that 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid exerts its effects by inhibiting certain enzymes or signaling pathways. 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid has also been shown to inhibit the activity of protein kinase C (PKC), which is a signaling pathway involved in various cellular processes.
Biochemical and Physiological Effects:
2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid inhibits the proliferation of cancer cells and induces apoptosis. 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid has also been shown to reduce the production of inflammatory mediators in vitro. In vivo studies have shown that 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid exhibits anti-inflammatory and anti-cancer effects in animal models.

Advantages and Limitations for Lab Experiments

2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity and yield. 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid is also stable under various conditions, which makes it suitable for long-term storage and transportation. However, there are some limitations to the use of 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid in lab experiments. 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid has low solubility in water, which can limit its use in aqueous-based experiments. 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid also has limited bioavailability, which can make it difficult to study its effects in vivo.

Future Directions

There are several future directions for the study of 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid. One direction is to further investigate the mechanism of action of 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid. Understanding the exact molecular targets of 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid can help to optimize its use in various applications. Another direction is to explore the potential of 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, the use of 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid as a building block for the synthesis of functional materials can be further explored.

Synthesis Methods

The synthesis of 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid involves the reaction of 2-methyl-3-nitrobenzoic acid with 2,3,4-trimethoxybenzylamine in the presence of a reducing agent. The reaction results in the formation of 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid, which is a white crystalline powder. The synthesis method has been optimized to yield high purity and high yield of 2-Methyl-3-[(2,3,4-trimethoxybenzyl)amino]benzoic acid.